Cas no 42916-73-4 (1-(1,1'-Biphenyl-4-yl)pentan-1-one)

1-(1,1'-Biphenyl-4-yl)pentan-1-one Properties

Names and Identifiers

• 1-([1,1'-Biphenyl]-4-yl)pentan-1-one
• 1-(4-phenylphenyl)pentan-1-one
• 1-[1,1'-BIPHENYL]-4-YL-1-PENTANONE
• 1-Pentanone,1-[1,1'-biphenyl]-4-yl-
• 4’-PHENYL VALEROPHENONE, 4’-VALERYL BIPHENYL
• 1-(1,1'-biphenyl-4-yl)-pentan-1-one
• 1-(4-biphenylyl)-1-pentanone
• 1-(4-phenylphenyl)-1-pentanone
• 1-(biphenyl-4-yl)pentan-1-one
• 4-biphenyl-n-butylketone
• 4-n-pentanoylbiphenyl
• 4-Pentanoylbiphenyl
• p-Valeroylbiphenyl
• 4-Phenylvalerophenone
• 4-Valerylbiphenyl
• 1-Biphenyl-4-yl-pentan-1-one
• JXQDHVJDFYUJOK-UHFFFAOYSA-N
• 1-Pentanone, 1-[1,1'-biphenyl]-4-yl-
• AKOS009340050
• 1-Pentanone, 1-(1,1'-biphenyl)-4-yl-
• SR-01000388875
• 42916-73-4
• SCHEMBL6606979
• SR-01000388875-1
• A826063
• 1-{[1,1'-BIPHENYL]-4-YL}PENTAN-1-ONE
• FT-0639814
• DTXSID6068434
• 1-[1,1'-biphenyl]-4-yl-1-pentanone
• 1-(BIPHENYL-4-YL)PENTAN-1-ONE
• 1-(4-Phenylphenyl)pentan-1-one
• +Expand

• MDL： MFCD00049019
• InChIKey： JXQDHVJDFYUJOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H18O/c1-2-3-9-17(18)16-12-10-15(11-13-16)14-7-5-4-6-8-14/h4-8,10-13H,2-3,9H2,1H3
• SMILES： CCCCC(=O)C1=CC=C(C=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 238.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 238.136
• Heavy Atom Count: 18
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 4.72650
• PSA: 17.07000
• Refractive Index: 1.547
• Boiling Point: 368.7 °C at 760 mmHg
• Flash Point: 158.8 °C
• Density: 1.01

1-(1,1'-Biphenyl-4-yl)pentan-1-one Security Information

1-(1,1'-Biphenyl-4-yl)pentan-1-one Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%